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Compound of Interest

Compound Name: Quinoxyfen

Cat. No.: B1680402

Audience: Researchers, scientists, and professionals in food safety and drug development.

Introduction Quinoxyfen is a quinoline-based fungicide primarily used to control powdery
mildew on a variety of agricultural crops, including grapes, cherries, strawberries, and lettuce.
[1][2] Due to its widespread use, regulatory bodies have established Maximum Residue Limits
(MRLSs) for quinoxyfen in various food commodities to ensure consumer safety.[3] Accurate
monitoring of these residues is crucial, necessitating the use of certified reference standards for
the calibration of analytical instruments and the validation of analytical methods. This document
provides detailed protocols for the determination of quinoxyfen in food samples using High-

Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) coupled with
Mass Spectrometry (MS).

Physicochemical Properties of Quinoxyfen

A thorough understanding of the physicochemical properties of a reference standard is
essential for its proper handling, storage, and use in analytical procedures.
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Property Value Reference
IUPAC Name 5,7-dichloro-4-(4- 1]
fluorophenoxy)quinoline
CAS Number 124495-18-7 [1]
Molecular Formula C1sHsCI2FNO [1]
Molecular Weight 308.13 g/mol [4]
Appearance Off-white flocculent solid [1]
Melting Point 106 — 107.5°C [1]

Water Solubility (20°C)

0.128 g/L (pH 5), 0.047 g/L (pH
7), 0.036 g/L (pH 9)

[5]

Solubility in Organic Solvents
(g/L at 20°C)

Dichloromethane (589),
Toluene (272), Ethyl Acetate
(179), Acetone (116), Methanol
(21.5), Hexane (9.64)

[5]

Stability

Stable to hydrolysis at pH 7
and 9 in the dark at 25°C.
Degrades more rapidly in light.

[5]

Experimental Protocols
Preparation of Quinoxyfen Standard Solutions

This protocol describes the preparation of stock and working standard solutions from a certified

quinoxyfen reference material.

Materials:

» Quinoxyfen certified reference standard (PESTANAL® or equivalent)[4]

e Class A volumetric flasks and pipettes

o Analytical balance
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 HPLC-grade or equivalent solvents (e.g., Toluene, Methanol, Acetonitrile)
Procedure:
e Stock Solution (e.g., 1000 mg/L):

o Accurately weigh 25 mg of the quinoxyfen reference standard into a 25 mL amber
volumetric flask.

o Dissolve the standard in a suitable solvent, such as toluene, and bring it to volume.
o Stopper the flask and sonicate for 10-15 minutes to ensure complete dissolution.

o Store the stock solution at < -18°C in the dark. Stock solutions in acetonitrile have been
shown to be stable for at least 14 months under these conditions.[6]

e Intermediate Standard Solution (e.g., 50 mg/L):
o Pipette 2.5 mL of the 1000 mg/L stock solution into a 50 mL volumetric flask.

o Dilute to the mark with the desired solvent for analysis (e.g., acetonitrile or a mobile phase
mimic).

o Working/Calibration Standards:

o Perform serial dilutions of the intermediate standard solution to prepare a series of
calibration standards.

o Atypical calibration range for HPLC analysis is 0.050 to 50.0 mg/L.[7]

o Prepare fresh working standards daily.

Sample Preparation and Analysis Workflow

The following is a generalized workflow for the extraction and cleanup of quinoxyfen from food
matrices prior to instrumental analysis. The method combines principles from established
QUECHhERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) and other solvent extraction
methodologies.[1][7][8]
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Sample Preparation

1. Food Sample Collection
(e.g., Grapes, Lettuce)

2. Homogenization
(Blend/chop to uniform consistency)

Extraction & Cleanup

3. Solvent Extraction
(e.g., Acidic Acetonitrile)

4. Liquid-Liquid Partitioning
(Add salts, centrifuge)

5. Solid-Phase Extraction (SPE)
(e.g., NH2 Cartridge for cleanup)

.
4 Anav,ysis )

G. Evaporation & ReconstitutiorD

7. Instrumental Analysis
(HPLC-UV/MS or GC-MSD)

8. Quantification
(vs. Reference Standard Curve)
o /

Click to download full resolution via product page

Caption: General workflow for quinoxyfen residue analysis in food.
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Detailed Protocol: Extraction and Cleanup

Materials:

Homogenized food sample

» Acetonitrile (acidified with 1% acetic acid) or Ethyl Acetate[1][7]

e Anhydrous Magnesium Sulfate (MgSQOa)

e Sodium Chloride (NaCl)

e Aminopropyl (NHz2) SPE cartridges (500 mg, 6 mL)[7]

¢ Hexane

e Acetone

o Centrifuge and tubes

Rotary evaporator or nitrogen evaporator

Procedure:

o Extraction:

o Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

Add 15 mL of acidified acetonitrile.

[e]

o

Add appropriate salting-out agents (e.g., 6 g anhydrous MgSOa4 and 1.5 g NaCl).

[¢]

Cap and shake vigorously for 1 minute.

o

Centrifuge at =3000 rpm for 5 minutes.

o Cleanup (Solid-Phase Extraction - SPE):
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o Take an aliquot of the supernatant (acetonitrile layer). For animal matrices, an additional
gel permeation chromatography (GPC) step may be required before SPE.[7]

o Condition an NH2 SPE cartridge with 5 mL of hexane.
o Load an aliquot of the sample extract (typically diluted in hexane) onto the cartridge.
o Wash the cartridge to remove interferences (e.g., with a hexane/acetone mixture).

o Elute the quinoxyfen from the cartridge using a suitable solvent, such as 1% acetone in
hexane.[1]

» Final Preparation:
o Evaporate the eluate to dryness under a gentle stream of nitrogen at approx. 40°C.

o Reconstitute the residue in a known volume (e.g., 1 mL) of a suitable solvent for analysis
(e.g., 0.1% corn oil in trimethylpentane for GC or acetonitrile/water for HPLC).[1]

Instrumental Analysis

Quinoxyfen can be quantified by either Gas Chromatography (GC) or High-Performance
Liquid Chromatography (HPLC).[1]

HPLC-UV Method

This method is suitable for a wide range of plant and animal food products.[7]
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Parameter Condition
C18 reverse-phase (e.g., 4.6 mm x 250 mm, 5
Column
Hm)
) Isocratic or gradient elution with Acetonitrile and
Mobile Phase
Water
Flow Rate 1.0 mL/min
Injection Volume 20 pL

Detector

UV Absorbance at a specified wavelength (e.g.,
245 nm or 300 nm)[1]

Column Temperature

30°C

GC-MSD Method

This method provides high selectivity and is often used as a confirmatory technique.[1]

Parameter Condition

Capillary column suitable for pesticide analysis
Column

(e.g., DB-5ms, 30 m x 0.25 mm, 0.25 pm)
Carrier Gas Helium at a constant flow

Injector Temperature

250°C

Oven Program

Start at 70°C, ramp to 280°C (optimized for

peak shape and separation)

Detector

Mass Selective Detector (MSD) in Selected lon

Monitoring (SIM) mode

lons to Monitor

Select characteristic ions for quinoxyfen for

quantification and confirmation.

Method Performance and Data
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Analytical methods for quinoxyfen are validated to ensure they meet performance criteria for
accuracy, precision, and sensitivity. The parent quinoxyfen compound is considered the
sufficient marker for residue analysis in food.[8]

Parameter Typical Value Food Matrices Reference

Linearity Range 0.050 - 50.0 mg/L Various [7]

Limit of Detection

0.010 mg/k Various 7
(LOD) a/kg [7]

. L Fruits, Vegetables,
Limit of Quantification

0.01 mg/kg Grains, Animal [1]18]
(LOQ)
Products
Soybean, Cherry,
Average Recovery 82% - 96% Wine, Pork, Chicken, [7]

etc.

Soybean, Cherry,
3.2%-11.8% Wine, Pork, Chicken, [7]

etc.

Relative Standard
Deviation (RSD)

Logical Relationship in Quinoxyfen Analysis

The accurate determination of quinoxyfen residues is dependent on the interplay between the
reference standard, the sample matrix, and the validated analytical method.

Quinoxyfen
Reference Standard

Calibrates
Validated Analytical Method Final Residue
Is Processed B; (Extraction, Cleanup, Instrumental Analysis) Concentration (mg/kg)

Food Sample
(Unknown Quinoxyfen Conc.)

Click to download full resolution via product page

Caption: Relationship between core components in residue analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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